(2S,3R)-2-(hydroxymethyl)azetidin-3-ol
Overview
Description
(2S,3R)-2-(hydroxymethyl)azetidin-3-ol, also known as (2S,3R)-2-hydroxymethylazetidine-3-ol, is a synthetic compound that has been used in a variety of scientific research applications. It is a chiral alcohol molecule with two asymmetric carbon atoms, making it a valuable tool for studying the effects of stereochemistry on biological systems. This compound has been used as a substrate for enzyme studies, as a chiral intermediate for syntheses, and as a building block for the synthesis of more complex molecules.
Scientific Research Applications
(2S,3R)-2-(hydroxymethyl)azetidin-3-ol has been used in a variety of scientific research applications. It has been used as a substrate for enzyme studies, as a chiral intermediate for syntheses, and as a building block for the synthesis of more complex molecules. It has also been used to study the effects of stereochemistry on biological systems, as well as to investigate the mechanisms of enzyme-catalyzed reactions.
Mechanism of Action
The mechanism of action of (2S,3R)-2-(hydroxymethyl)azetidin-3-ol is not well understood. However, it is believed that the compound acts as a substrate for enzymes, and that its stereochemistry affects the rate and efficiency of the reaction. It is also believed that the compound can interact with other molecules, such as proteins, to produce a variety of effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2S,3R)-2-(hydroxymethyl)azetidin-3-ol are not well understood. However, it has been shown to interact with enzymes, proteins, and other molecules, and it is believed that these interactions can produce a variety of effects.
Advantages and Limitations for Lab Experiments
(2S,3R)-2-(hydroxymethyl)azetidin-3-ol has several advantages for use in lab experiments. It is a relatively stable compound, and it is commercially available in a variety of forms, making it easy to obtain. It is also a chiral alcohol, making it a valuable tool for studying the effects of stereochemistry on biological systems. However, the compound is not very soluble in water, and it is not very reactive, which can limit its use in certain experiments.
Future Directions
There are a variety of potential future directions for (2S,3R)-2-(hydroxymethyl)azetidin-3-ol. One potential direction is to use the compound as a chiral intermediate for syntheses of more complex molecules. Another potential direction is to use the compound to study the effects of stereochemistry on biological systems. Additionally, the compound could be used to investigate the mechanisms of enzyme-catalyzed reactions, and to explore the interactions between the compound and other molecules, such as proteins. Finally, the compound could be used as a substrate for enzyme studies, and as a building block for the synthesis of more complex molecules.
Synthesis Methods
(2S,3R)-2-(hydroxymethyl)azetidin-3-ol can be synthesized using a variety of methods. One of the most common methods is the reaction of 2-bromo-3-methylbutan-1-ol with sodium azide in the presence of a base, such as sodium hydroxide. This reaction yields a mixture of (2S,3R)-2-(hydroxymethyl)azetidin-3-ol and (2R,3S)-2-(hydroxymethyl)azetidin-3-ol, which can be separated by chromatography. Other methods of synthesis include the reaction of 2-chloro-3-methylbutan-1-ol with sodium azide, the reaction of 2-methyl-3-buten-2-ol with sodium azide, and the reaction of 3-methylbut-2-en-1-ol with sodium azide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S,3R)-2-(hydroxymethyl)azetidin-3-ol involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "L-aspartic acid", "methanol", "sodium borohydride", "hydrogen peroxide", "sulfuric acid", "sodium hydroxide", "acetic anhydride", "triethylamine", "methyl iodide", "sodium bicarbonate", "tetrahydrofuran", "magnesium", "bromine", "ethyl acetate", "sodium chloride", "water" ], "Reaction": [ "1. L-aspartic acid is converted to L-aspartic acid beta-methyl ester using methanol and sulfuric acid.", "2. L-aspartic acid beta-methyl ester is reduced to L-aspartic acid beta-methyl ester hydrochloride using sodium borohydride and methanol.", "3. L-aspartic acid beta-methyl ester hydrochloride is oxidized to 2-oxo-3-hydroxyazetidine using hydrogen peroxide and sulfuric acid.", "4. 2-oxo-3-hydroxyazetidine is converted to (2S,3R)-2-(hydroxymethyl)azetidin-3-ol using sodium hydroxide and acetic anhydride.", "5. (2S,3R)-2-(hydroxymethyl)azetidin-3-ol is protected as its methyl ether using triethylamine and methyl iodide.", "6. The methyl ether is deprotected using sodium bicarbonate and tetrahydrofuran.", "7. Ethyl magnesium bromide is prepared using magnesium and bromine.", "8. (2S,3R)-2-(hydroxymethyl)azetidin-3-ol is reacted with ethyl magnesium bromide to form the corresponding Grignard reagent.", "9. The Grignard reagent is reacted with ethyl acetate to form the desired product.", "10. The product is purified using standard techniques such as column chromatography and recrystallization." ] } | |
CAS RN |
1932211-23-8 |
Product Name |
(2S,3R)-2-(hydroxymethyl)azetidin-3-ol |
Molecular Formula |
C4H9NO2 |
Molecular Weight |
103.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
